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Compound of Interest

Compound Name: 4-Formyl-3-methoxybenzonitrile

Cat. No.: B1591161 Get Quote

An In-depth Technical Guide to 4-Formyl-3-
methoxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical

properties, and synthetic methodologies for 4-Formyl-3-methoxybenzonitrile (CAS No.

21962-45-8). This document is intended to serve as a critical resource for professionals in

research and development, particularly those involved in pharmaceutical synthesis.

Chemical Identity and Physical Properties
4-Formyl-3-methoxybenzonitrile, also known as vanillin nitrile or 4-cyano-2-methoxyphenol,

is a solid organic compound. It is a key intermediate in the synthesis of various

pharmaceuticals, most notably Finerenone, a non-steroidal mineralocorticoid receptor

antagonist.[1][2][3]

Table 1: Physical and Chemical Properties of 4-Formyl-3-methoxybenzonitrile
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Property Value Source(s)

Molecular Formula C₉H₇NO₂ [1]

Molecular Weight 161.16 g/mol [1]

Appearance
White to pale-yellow or brown

solid
[4][5]

Melting Point 109-111 °C [1][6]

Boiling Point 318.2 °C at 760 mmHg [7]

Density 1.18 g/cm³ [5]

Solubility

Soluble in organic solvents

such as ethanol, dimethyl

sulfoxide, and

dimethylformamide. Low

solubility in water.

[5]

Storage Temperature 2-8°C, under inert atmosphere [4][8]

Hazard Identification and Safety Data
4-Formyl-3-methoxybenzonitrile is classified as a hazardous substance. Appropriate

personal protective equipment (PPE), including gloves, safety goggles, and respiratory

protection, should be used when handling this compound.[9]

Table 2: GHS Hazard Classification for 4-Formyl-3-methoxybenzonitrile
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[10]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.

[10]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[9][10]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[10]

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects.[9][10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[9]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[7][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[9]

Toxicological and Ecological Information
Detailed quantitative toxicological and ecological data for 4-Formyl-3-methoxybenzonitrile is

limited.

Table 3: Toxicological and Ecological Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-methoxybenzonitrile
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-methoxybenzonitrile
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-methoxybenzonitrile
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://www.ncbi.nlm.nih.gov/books/NBK597221/
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://www.echemi.com/sds/4-cyano-2-methoxybenzaldehyde-pd180824108273.html
https://www.benchchem.com/product/b1591161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Point Value Source(s)

Acute Toxicity (LD50) No data available

Toxicity to Fish No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Due to the lack of comprehensive data, this chemical should be handled with care, and

exposure to the environment should be minimized.

Experimental Protocols: Synthesis of 4-Formyl-3-
methoxybenzonitrile
Several synthetic routes for 4-Formyl-3-methoxybenzonitrile have been reported. Below are

detailed protocols for two common methods.

Synthesis via Oxidation of an Alkene Precursor
This method involves the oxidative cleavage of tert-butyl (2E)-3-(4-cyano-2-

methoxyphenyl)acrylate.

Experimental Protocol:

To a vigorously stirred solution of 48 g (185 mmol) of tert-butyl (2E)-3-(4-cyano-2-

methoxyphenyl)acrylate, 207 mg (0.81 mmol) of osmium tetroxide, and 1.4 g (6.14 mmol) of

benzyltriethylammonium chloride in 750 ml of a water/THF (2:1) mixture, add 79 g (370

mmol) of sodium metaperiodate in portions.

Maintain the reaction temperature below 30°C during the addition.

Stir the solution at room temperature for an additional hour.

Add 2000 ml of water to the mixture and filter the resulting solid.
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Dissolve the collected solid in ethyl acetate and wash the organic phase with a saturated

sodium chloride solution.

Dry the organic phase over magnesium sulfate and concentrate under reduced pressure.

Stir the residue with petroleum ether to yield 21.18 g (71% of theory) of 4-Formyl-3-
methoxybenzonitrile as a white solid.[2]

Reactants

Process Product
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Oxidative Cleavage
(<30°C, 1 hr)

Sodium metaperiodate

Osmium tetroxide (catalyst)

Benzyltriethylammonium chloride (catalyst)
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Caption: Oxidative cleavage synthesis workflow.

Synthesis via Bromination and Hydrolysis
This two-step industrial method starts from 4-methyl-3-methoxybenzonitrile.
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Experimental Protocol:

Step 1: Bromination

React 4-methyl-3-methoxybenzonitrile with a brominating agent to form 3-methoxy-4-

(dibromomethyl)benzonitrile.

Step 2: Hydrolysis

Hydrolyze the resulting 3-methoxy-4-(dibromomethyl)benzonitrile to yield 4-Formyl-3-
methoxybenzonitrile.[11]

4-methyl-3-methoxybenzonitrile BrominationBrominating agent 3-methoxy-4-(dibromomethyl)benzonitrile Hydrolysis 4-Formyl-3-methoxybenzonitrile

Click to download full resolution via product page

Caption: Two-step synthesis via bromination and hydrolysis.

Chemical Reactivity and Applications
The reactivity of 4-Formyl-3-methoxybenzonitrile is characterized by the presence of three

functional groups: a formyl group, a nitrile group, and a methoxy group on the aromatic ring.

This multifunctionality makes it a versatile intermediate in organic synthesis. The aldehyde

group can undergo nucleophilic addition and condensation reactions, while the nitrile group can

be hydrolyzed to a carboxylic acid or reduced to an amine.

The primary application of this compound is as a key building block in the synthesis of

Finerenone.[1]
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Chemical Transformations
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Caption: Reactivity and synthetic utility of 4-Formyl-3-methoxybenzonitrile.

Biological Activity and Signaling Pathways
Currently, there is no available information on specific biological signaling pathways directly

involving 4-Formyl-3-methoxybenzonitrile. Its biological relevance is primarily understood

through its role as a precursor to pharmacologically active molecules like Finerenone.

Finerenone functions as a non-steroidal mineralocorticoid receptor antagonist, which is crucial

for its therapeutic effects in patients with chronic kidney disease and type 2 diabetes.[1][12]

Further research is required to elucidate any direct biological activities of 4-Formyl-3-
methoxybenzonitrile itself.

Conclusion
4-Formyl-3-methoxybenzonitrile is a valuable chemical intermediate with well-defined

physical properties and synthetic routes. However, a significant data gap exists concerning its

detailed toxicological and ecological impact. Researchers and drug development professionals

should handle this compound with appropriate safety precautions, adhering to the GHS hazard

classifications. The provided experimental protocols for its synthesis offer a solid foundation for
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its laboratory preparation and industrial production. Future studies are warranted to fully

characterize its safety profile and explore any potential direct biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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